2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C18H21NO5/c1-3-23-17-10-13(11-20)8-9-16(17)24-12-18(21)19-14-6-4-5-7-15(14)22-2/h4-10,20H,3,11-12H2,1-2H3,(H,19,21)
• InChI Key: ACJRVBLDOQUFJK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)CO)OCC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide, also known as EHPMA, is a synthetic compound with potential therapeutic applications. EHPMA belongs to the class of amide compounds and is structurally similar to the well-known drug, acetaminophen.

Mechanism of Action

The mechanism of action of 2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by modulating various signaling pathways involved in cell growth, inflammation, and oxidative stress. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. This compound has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis and inhibit cell proliferation by regulating various signaling pathways. In inflammation research, this compound has been shown to reduce the production of inflammatory mediators and improve lung function. In neurodegenerative disorder research, this compound has been shown to protect neuronal cells from oxidative stress-induced damage and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide in lab experiments is its potential therapeutic applications in the treatment of various diseases. Another advantage is its structural similarity to acetaminophen, which may make it easier to develop into a drug. One limitation of using this compound in lab experiments is its relatively low solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide. One direction is to further elucidate its mechanism of action and signaling pathways involved in its therapeutic effects. Another direction is to optimize its synthesis method to improve its purity and yield. Additionally, more studies are needed to evaluate its safety and efficacy in animal models and human clinical trials. Finally, research on the potential use of this compound in combination with other drugs or therapies may provide new treatment options for various diseases.

Scientific Research Applications

2-[2-ethoxy-4-(hydroxymethyl)phenoxy]-N-(2-methoxyphenyl)acetamide has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of human breast cancer cells by inducing apoptosis and inhibiting cell proliferation. In inflammation research, this compound has been shown to reduce inflammation in a mouse model of acute lung injury. In neurodegenerative disorder research, this compound has been shown to protect neuronal cells from oxidative stress-induced damage.